2-Ethoxy-6-{[(prop-2-en-1-yl)amino]methyl}phenol hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
Molecular Docking and Quantum Chemical Calculations
Research includes molecular structure and spectroscopic data analysis through Density Functional Theory (DFT) and quantum chemical calculations. This approach helps understand the molecule's geometry, vibrational spectra, and fundamental vibrations. Such studies facilitate insights into intramolecular charge transfers, molecular electrostatic potential (MEP), HOMO-LUMO energy gaps, and biological effects through molecular docking predictions, highlighting potential applications in designing compounds with targeted biological activities (Viji et al., 2020).
Antimicrobial Agent Synthesis and Screening
The compound's derivatives are studied for their antimicrobial potentials. For instance, the synthesis of novel 2-(6-methoxy-2-naphthyl)propionamide derivatives showcased significant antibacterial and antifungal activities, hinting at potential applications in developing new antimicrobial agents. The structure-activity relationship studies further support the synthesized compounds' efficacy against various bacterial and fungal strains, indicating the compound's utility in medicinal chemistry (Helal et al., 2013).
Applications in Green Chemistry
The compound and its derivatives have been explored in green chemistry, focusing on microwave and conventional methods for synthesizing thiazolidinone derivatives. These methods emphasize efficient, eco-friendly synthesis routes, with the resulting compounds undergoing screening for antibacterial and antifungal activities. This research avenue showcases the compound's role in facilitating greener synthetic pathways and producing potential antimicrobial agents (Rana et al., 2008).
Insight into Intramolecular Spodium Bonds
A deeper understanding of intramolecular interactions comes from studying Zn(II) complexes, revealing intramolecular Zn···O spodium bonds due to methoxy or ethoxy substituents adjacent to the coordinated phenolic O-atom. This investigation not only provides structural insights but also opens up avenues for exploring such noncovalent interactions in designing metal complexes with specific properties (Karmakar et al., 2020).
properties
IUPAC Name |
2-ethoxy-6-[(prop-2-enylamino)methyl]phenol;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17NO2.ClH/c1-3-8-13-9-10-6-5-7-11(12(10)14)15-4-2;/h3,5-7,13-14H,1,4,8-9H2,2H3;1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SZCDXMCZCDAPTN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC(=C1O)CNCC=C.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18ClNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
243.73 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.